Ethyl 2-carbamoyloxybenzoate chemical structure and properties
Ethyl 2-carbamoyloxybenzoate chemical structure and properties
An In-depth Technical Guide to Ethyl 2-carbamoyloxybenzoate: Structure, Synthesis, and Biological Profile
Executive Summary
Ethyl 2-carbamoyloxybenzoate is a derivative of salicylic acid, a cornerstone molecule in medicinal chemistry. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, and a validated synthetic pathway. A critical aspect of Ethyl 2-carbamoyloxybenzoate's profile is its function as a prodrug.[1] Metabolic studies have demonstrated its biotransformation into three well-known active pharmaceutical ingredients: salicylic acid, salicylamide, and carsalam.[1] This positions the compound as a molecule of significant interest for researchers in drug development, particularly in the fields of analgesia and anti-inflammatory therapies, offering a potential alternative delivery mechanism for established therapeutic agents.
Chemical Identity and Structure
Nomenclature and Identifiers
A clear identification is paramount for any scientific investigation. The key identifiers for Ethyl 2-carbamoyloxybenzoate are summarized below.
| Identifier | Value | Source |
| IUPAC Name | ethyl 2-(carbamoyloxy)benzoate | [2] |
| CAS Number | 88599-32-0 | [2] |
| Molecular Formula | C₁₀H₁₁NO₄ | [2] |
| Molecular Weight | 209.1986 g/mol | [2] |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1OC(=O)N | |
| InChI Key | SBPJNWSPZDDDAP-UHFFFAOYSA-N |
Molecular Structure
The molecule consists of a central benzene ring substituted at positions 1 and 2. The first position carries an ethoxycarbonyl group (an ethyl ester), while the second position features a carbamoyloxy group. This structure is systematically derived from ethyl salicylate, where the phenolic hydroxyl has been functionalized to form a carbamate ester.
Caption: Chemical structure of Ethyl 2-carbamoyloxybenzoate.
Physicochemical and Spectroscopic Profile
Physicochemical Properties
Detailed experimental data for Ethyl 2-carbamoyloxybenzoate is not widely published. However, its properties can be inferred from its parent compound, ethyl salicylate, and its functional groups.
| Property | Value / Expected Value | Rationale / Reference |
| Appearance | Colorless liquid or low-melting solid | Based on similar structures like ethyl benzoate, which is a colorless liquid.[3] |
| Boiling Point | > 211-213 °C | Higher than ethyl salicylate (211-213 °C) due to increased molecular weight and hydrogen bonding capability of the carbamate group.[3] |
| Solubility | Sparingly soluble in water, miscible with organic solvents (e.g., ethanol, ether, chloroform) | The ester and aromatic core confer lipophilicity, while the carbamate group adds some polarity. Ethyl benzoate is almost insoluble in water.[3] |
| log P | ~2.5 - 3.0 (Estimated) | Expected to be similar to or slightly higher than ethyl benzoate (log P = 2.64) due to the addition of the polar carbamate group.[3] |
Spectroscopic Characterization
For unambiguous identification, spectroscopic analysis is essential. The following are the expected characteristic signals:
-
Infrared (IR) Spectroscopy :
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N-H Stretch : Two bands are expected for the primary amine (-NH₂) in the 3400-3200 cm⁻¹ region.
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C-H Stretch (Aromatic/Aliphatic) : Signals just above 3000 cm⁻¹ for aromatic C-H and just below 3000 cm⁻¹ for aliphatic C-H.
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C=O Stretch (Ester & Carbamate) : Two distinct, strong absorption bands are anticipated. The α,β-unsaturated ester C=O stretch is expected around 1730-1715 cm⁻¹.[4][5] The carbamate C=O stretch typically appears around 1725-1705 cm⁻¹. These may overlap.
-
C-O Stretch : Strong bands in the 1300-1000 cm⁻¹ region corresponding to the C-O stretches of the ester and carbamate groups.[4]
-
-
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy :
-
Aromatic Protons : 4H, complex multiplet pattern in the range of δ 7.0-8.0 ppm.
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Ethyl Ester (CH₂) : 2H, quartet, expected around δ 4.4 ppm, coupled to the CH₃ group.
-
Ethyl Ester (CH₃) : 3H, triplet, expected around δ 1.4 ppm, coupled to the CH₂ group.
-
Carbamate (NH₂) : 2H, broad singlet, chemical shift can vary (typically δ 5.0-7.5 ppm) and is dependent on solvent and concentration.
-
-
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy :
-
Ester C=O : Expected in the δ 165-175 ppm region.
-
Carbamate C=O : Expected in the δ 150-160 ppm region.
-
Aromatic Carbons : Multiple signals between δ 110-150 ppm.
-
Ester O-CH₂ : Signal around δ 60-65 ppm.
-
Ester CH₃ : Signal around δ 14 ppm.
-
-
Mass Spectrometry (MS) :
-
Molecular Ion (M⁺) : A peak at m/z = 209 corresponding to the molecular formula C₁₀H₁₁NO₄.
-
Key Fragments : Expect fragmentation patterns corresponding to the loss of the ethoxy group (-OCH₂CH₃, m/z = 45), the ethyl group (-CH₂CH₃, m/z = 29), and the carbamoyl group (-CONH₂, m/z = 44).
-
Synthesis and Purification
The synthesis of Ethyl 2-carbamoyloxybenzoate is most logically achieved via a two-step process starting from the readily available salicylic acid. This strategy involves an initial esterification followed by carbamoylation of the phenolic hydroxyl group.
Synthetic Strategy
-
Step 1: Fischer-Speier Esterification . Salicylic acid is reacted with ethanol in the presence of a strong acid catalyst to form the intermediate, ethyl salicylate. This is a classic and robust esterification method.[6][7]
-
Step 2: Carbamoylation . The phenolic hydroxyl group of ethyl salicylate is converted to a carbamate. This can be achieved by reacting it with a suitable carbamoylating agent.
Workflow Diagram
Caption: Two-step synthetic workflow for Ethyl 2-carbamoyloxybenzoate.
Detailed Experimental Protocol
Step 1: Synthesis of Ethyl Salicylate
-
Rationale : This reaction is an equilibrium process. To drive it towards the product, an excess of one reactant (ethanol) is used, and it is often beneficial to remove the water byproduct.[6] A strong acid catalyst like sulfuric acid protonates the carbonyl oxygen of salicylic acid, increasing the electrophilicity of the carbonyl carbon for attack by ethanol.[6][7]
-
Procedure :
-
To a round-bottom flask equipped with a reflux condenser, add salicylic acid (1.0 eq).
-
Add an excess of absolute ethanol (5.0-10.0 eq), which acts as both reactant and solvent.[8]
-
Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) while cooling the flask in an ice bath.
-
Heat the mixture to reflux (approximately 80-90 °C) for 3-4 hours.[9] Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
After completion, cool the mixture to room temperature. Evaporate the excess ethanol under reduced pressure.
-
Dissolve the residue in an organic solvent like ethyl acetate and transfer to a separatory funnel.
-
Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude ethyl salicylate, which can be purified by distillation if necessary.
-
Step 2: Synthesis of Ethyl 2-carbamoyloxybenzoate
-
Rationale : The carbamoylation of a phenol can be effectively achieved using sodium cyanate (NaOCN) and an acid, such as trifluoroacetic acid (TFA). The acid protonates the cyanate to form isocyanic acid (HN=C=O) in situ, which is highly reactive and readily attacks the nucleophilic phenolic oxygen of ethyl salicylate.
-
Procedure :
-
Dissolve ethyl salicylate (1.0 eq) in an anhydrous, aprotic solvent (e.g., dichloromethane or tetrahydrofuran) in a flask under an inert atmosphere (e.g., nitrogen).
-
Add sodium cyanate (1.5 eq) to the solution.
-
Cool the mixture in an ice bath (0 °C).
-
Add trifluoroacetic acid (1.2 eq) dropwise to the stirring suspension.
-
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
-
Upon completion, quench the reaction by carefully adding water.
-
Extract the product into an organic solvent (e.g., ethyl acetate).
-
Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.
-
Filter and concentrate the solvent under reduced pressure. The resulting crude product should be purified by column chromatography on silica gel to yield pure Ethyl 2-carbamoyloxybenzoate.
-
Biological Activity and Mechanism of Action
Prodrug Metabolism
The primary pharmacological relevance of Ethyl 2-carbamoyloxybenzoate is its role as a prodrug.[1] In vivo, it undergoes hydrolysis by esterase enzymes present in the liver and other tissues.[1] This metabolic cleavage results in the formation of three distinct, pharmacologically active compounds.[1]
-
Salicylic Acid : A well-known non-steroidal anti-inflammatory drug (NSAID).
-
Salicylamide : An over-the-counter drug with analgesic and antipyretic properties.
-
Carsalam (2H-1,3-Benzoxazine-2,4(3H)-dione) : A drug with analgesic and anti-inflammatory effects.
Metabolic Pathway Diagram
Caption: Metabolic pathway of Ethyl 2-carbamoyloxybenzoate.
Pharmacological Significance
The therapeutic action of Ethyl 2-carbamoyloxybenzoate is the collective result of its metabolites' activities. This prodrug approach can offer several advantages in drug development, such as potentially improving bioavailability, altering pharmacokinetic profiles, or reducing gastric irritation often associated with direct administration of acidic drugs like salicylic acid. The simultaneous release of multiple active agents could also lead to synergistic therapeutic effects, making this compound a compelling subject for further pharmacological investigation.
Conclusion
Ethyl 2-carbamoyloxybenzoate is a synthetically accessible derivative of salicylic acid with a well-defined chemical structure. Its primary significance lies in its identity as a prodrug, which is metabolized in the body to release salicylic acid, salicylamide, and carsalam. This metabolic profile makes it a molecule of high interest for the development of novel analgesic and anti-inflammatory therapies. The technical information provided in this guide, from its spectroscopic signature to a robust synthetic protocol, serves as a foundational resource for researchers and scientists aiming to explore the full therapeutic potential of this compound.
References
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- CN110283072B - Synthesis method of ethyl salicylate.
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- Supporting inform
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- 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0033967).
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- Synthesis and bioactivity of salicylic acid 3-N'-benzyloxycarbonyl-β-aminobutyric ester.
- Esterification of Salicylic Acid: The synthesis of cool smelling molecules.
- Carbamate synthesis by carbamoyl
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- IR Spectroscopy Tutorial: Esters. University of Calgary.
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- 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts.
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- 1.7: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts.
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